N-(4-methoxyphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide

• IUPAC Name: N-(4-methoxyphenyl)-3-(2-methyl-4-thiophen-2-yl-1,3-thiazol-5-yl)propanamide
• InChI: InChI=1S/C18H18N2O2S2/c1-12-19-18(15-4-3-11-23-15)16(24-12)9-10-17(21)20-13-5-7-14(22-2)8-6-13/h3-8,11H,9-10H2,1-2H3,(H,20,21)
• InChI Key: QCONCCZFFQOPHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(S1)CCC(=O)NC2=CC=C(C=C2)OC)C3=CC=CS3
• Molecular Formula: C18H18N2O2S2
• Molecular Weight: 358.5 g/mol

Description

N-(4-methoxyphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide (N-MTPT) is a small molecule that has been studied for its potential applications in various scientific research fields. In recent years, N-MTPT has been studied for its ability to act as an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is an enzyme that is responsible for breaking down the neurotransmitter acetylcholine in the body, and its inhibition has been linked to a number of therapeutic benefits. N-MTPT has also been studied for its potential applications in drug discovery, as well as its potential to act as a target for drug delivery.

Scientific Research Applications

N-(4-methoxyphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide has been studied for its potential applications in a variety of scientific research fields. One of the most promising applications is its potential to act as an inhibitor of AChE. AChE is an enzyme that is responsible for breaking down the neurotransmitter acetylcholine in the body, and its inhibition has been linked to a number of therapeutic benefits. N-(4-methoxyphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide has also been studied for its potential applications in drug discovery, as well as its potential to act as a target for drug delivery.

Mechanism of Action

N-(4-methoxyphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide has been shown to act as an inhibitor of AChE. This inhibition is thought to be due to the binding of N-(4-methoxyphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide to the active site of the enzyme, which prevents the enzyme from breaking down acetylcholine. In addition, N-(4-methoxyphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide has been shown to bind to the peripheral site of AChE, which is thought to be involved in the modulation of enzyme activity.
Biochemical and Physiological Effects
The inhibition of AChE by N-(4-methoxyphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide has been linked to a number of biochemical and physiological effects. In particular, N-(4-methoxyphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide has been shown to increase the levels of acetylcholine in the body, which can lead to increased alertness and improved cognitive function. In addition, N-(4-methoxyphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide has been linked to improved motor function and coordination, as well as improved memory and learning.

Advantages and Limitations for Lab Experiments

The use of N-(4-methoxyphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide in laboratory experiments has a number of advantages. First, the synthesis of N-(4-methoxyphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide is relatively simple and efficient. Second, it has been shown to be an effective inhibitor of AChE, making it a useful tool for studying the enzyme. Finally, its small size makes it an ideal target for drug delivery.
However, there are also some limitations to using N-(4-methoxyphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide in laboratory experiments. First, the compound is not very stable, and is therefore not suitable for long-term storage. Second, it has a relatively low solubility, which can make it difficult to use in certain experiments. Finally, the compound is relatively expensive, which can limit its use in some applications.

Future Directions

N-(4-methoxyphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide has a number of potential future directions. First, it could be used as a tool to study the mechanism of action of AChE, as well as its role in various physiological processes. Second, it could be used as a target for drug delivery, as its small size makes it an ideal candidate for this purpose. Third, it could be used to develop new drugs that target AChE, as well as other enzymes involved in the breakdown of neurotransmitters. Finally, it could be used to develop new compounds that are more stable and have higher solubility, which would make them more suitable for use in laboratory experiments.

Synthesis Methods

N-(4-methoxyphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide can be synthesized through a method known as the Biginelli reaction. This method involves the reaction of ethyl acetoacetate, urea, and an aromatic aldehyde in the presence of an acid catalyst. The reaction produces a 3-substituted thiazolidinone, which is then further modified to yield N-(4-methoxyphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide. This method is relatively simple and efficient, and has been used to synthesize a variety of compounds related to N-(4-methoxyphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide.